Cas no 1806713-82-5 (Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate
• CAS No: 1806713-82-5
• MF: C₁₃H₁₄BrF₃O₂
• MW: 339.148273944855
• CID: 4959552
• Update Time: 2025-06-08

Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate

• Inchi： 1S/C13H14BrF3O2/c1-2-19-12(18)10-5-6-11(13(15,16)17)9(8-10)4-3-7-14/h5-6,8H,2-4,7H2,1H3
• InChI Key： GEEOQBCYPPYRIV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OCC)C=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate

Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806713-82-5): A Comprehensive Overview

Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate, identified by its CAS number CAS No. 1806713-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include both bromine and trifluoromethyl substituents. These structural elements contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of a trifluoromethyl group at the para position relative to the ester functionality enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the 3-bromopropyl side chain introduces a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. These attributes have positioned Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate as a key building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The benzoate scaffold, due to its well-documented biological activity, has been extensively explored for applications in treating various diseases, including neurological disorders and inflammatory conditions. The incorporation of halogenated substituents, such as bromine and fluorine, has further expanded its potential by modulating pharmacokinetic properties and enhancing target binding affinity.

One of the most compelling aspects of Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate is its utility in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, studies have demonstrated its role in developing compounds that inhibit kinases and phosphodiesterases, which are pivotal in regulating cellular signaling pathways. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing hydrophobicity and reducing metabolic susceptibility.

The bromine atom on the propyl chain provides another avenue for chemical manipulation, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. By leveraging these synthetic strategies, researchers can generate a diverse library of derivatives with tailored biological activities.

Recent advancements in computational chemistry have also highlighted Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate as a promising candidate for virtual screening and drug discovery campaigns. Molecular modeling studies have revealed that modifications to this core structure can lead to compounds with enhanced binding to therapeutic targets. This has spurred interest among academic and industrial researchers who are seeking innovative approaches to accelerate drug development pipelines.

The compound's versatility extends beyond its role as an intermediate; it also serves as a valuable tool for mechanistic studies. By investigating its reactivity and interaction with biological systems, scientists can gain insights into fundamental chemical processes that underpin drug action. Such knowledge is crucial for designing next-generation therapeutics with optimized properties.

In conclusion, Ethyl 3-(3-bromopropyl)-4-(trifluoromethyl)benzoate (CAS No. 1806713-82-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it an indispensable reagent for constructing complex bioactive molecules. As research continues to uncover new applications and methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.